Cas no 827596-77-0 (Benzene, 1,1'-(1,1,3-trimethyl-1,3-propanediyl)bis[3-(1-methylethyl)-)

• Product name: Benzene, 1,1'-(1,1,3-trimethyl-1,3-propanediyl)bis[3-(1-methylethyl)-
• CAS No: 827596-77-0
• MF: C₂₄H₃₄
• MW: 322.52676
• CID: 683520
• PubChem ID: 71417344

Benzene, 1,1'-(1,1,3-trimethyl-1,3-propanediyl)bis[3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-[2-methyl-4-(3-propan-2-ylphenyl)pentan-2-yl]-3-propan-2-ylbenzene
• DTXSID00836684
• 827596-77-0
• 1,1'-(2-Methylpentane-2,4-diyl)bis[3-(propan-2-yl)benzene]
• Benzene, 1,1'-(1,1,3-trimethyl-1,3-propanediyl)bis[3-(1-methylethyl)-

• Inchi： InChI=1S/C24H34/c1-17(2)20-10-8-12-22(14-20)19(5)16-24(6,7)23-13-9-11-21(15-23)18(3)4/h8-15,17-19H,16H2,1-7H3
• InChI Key： WCRWIVGFSWPXNN-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC(=CC=C1)C(C)CC(C)(C)C2=CC=CC(=C2)C(C)C

Computed Properties

• Exact Mass: 322.266051085g/mol
• Monoisotopic Mass: 322.266051085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 0Ų